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For researchers, scientists, and drug development professionals, selecting the appropriate
tubing for biopharmaceutical manufacturing is a critical decision with significant implications for
product purity, stability, and patient safety. C-Flex®, a family of thermoplastic elastomer (TPE)
tubing from Saint-Gobain, is a widely used option in single-use systems. This guide provides an
objective comparison of the leachables and extractables profile of C-Flex® tubing with other
commercially available TPE alternatives, supported by available experimental data.

The migration of chemical compounds from processing equipment into a drug product, known
as leaching, is a major concern for regulatory bodies and manufacturers alike. Extractables are
compounds that can be forced to migrate from a material under aggressive laboratory
conditions, representing a worst-case scenario of potential leachables. Understanding the
extractables profile of a tubing material is therefore a crucial step in risk assessment.

Executive Summary

This guide summarizes available data on the extractable profiles of C-Flex® tubing, primarily
focusing on the widely used C-Flex® 374 formulation, and compares it with other TPE tubing
options such as Sartorius's Tuflux® TPE, Repligen's TPE, AdvantaPure's AdvantaFlex®, and
DuPont's Liveo™ Pharma TPE Tubing. While a complete, directly comparable dataset across
all formulations and manufacturers is not publicly available, this guide consolidates existing
information to highlight key similarities and differences.
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The data indicates that all compared TPE tubings, including C-Flex®, release a range of
extractable compounds, primarily related to polymer additives such as antioxidants and
plasticizers. The specific types and quantities of these compounds vary between different
tubing brands and formulations. Notably, the BioPhorum Operations Group (BPOG) has
established a standardized extractables testing protocol that is increasingly being adopted by
manufacturers, facilitating more meaningful comparisons.

Comparison of Extractable Compounds

The following tables summarize the available quantitative and qualitative data on extractable
compounds from C-Flex® 374 and its alternatives. It is important to note that the direct
comparison of quantitative data is challenging due to variations in experimental conditions
reported in different studies.

Table 1: Comparison of Major Extractable Compound Classes in C-Flex® 374 vs. Tuflux® TPE

Compound Class C-Flex® 374 Tuflux® TPE
Antioxidant Degradation
Present Present

Products
Fatty Acid Amides (e.g., _

] Present Not a major component
Erucamide)
Phthalates Not a major component Not a major component
Polymer-related Oligomers Present Present

Source: Sartorius
Comparability Guide Tuflux®
TPE vs C-Flex® 374

Table 2: Summary of Publicly Available Information on Extractables for Various TPE Tubing
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Key Findings on

Tubing Data Availability
Extractables/Leachables
) Quantitative data available in a
Contains extractables related - ]
o ) comparability guide from
to antioxidants and fatty acid _ o
) Sartorius. Validation and
C-Flex® 374 amides. Performance ] )
) ) extractable profile testing
comparisons on pump life and )
) reports are available from the
weld strength are available.
manufacturer upon request.[1]
Opaque formulation designed
for peristaltic pump and light-
sensitive applications. Full
validation and extractable Specific public quantitative
C-Flex® 072

profile testing reports are
available from the

manufacturer upon request.[1]

[2]

extractables data is limited.

Tuflux® TPE (Sartorius)

Shows a different extractable
profile compared to C-Flex®
374, with a lower presence of

fatty acid amides.

Quantitative data is available
in a direct comparability guide
with C-Flex® 374.

Repligen TPE

Extractables testing is
performed according to BPOG
2020 standards.[3] Validation
report shows performance data
against C-Flex® 374.

A validation report with
performance data is available.
Extractables data summary is
not publicly detailed.

AdvantaFlex® (AdvantaPure)

Full BPOG standardized
extractables test protocol has
been performed.[4] Weld
strength is reported to be
stronger than C-Flex® 374.

Test results are available upon

request from the manufacturer.

[4]1(5]

Liveo™ Pharma TPE Tubing
(DuPont)

Reported to have no
detectable levels of bDtBPP (a
cell growth-inhibiting

compound) post-sterilization,

A white paper provides

comparative data on bDtBPP.
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unlike some other TPEs.[6][7]
Extractables testing is
performed according to USP
<665>.

Experimental Protocols for Leachables and
Extractables Testing

A standardized approach to extractables testing is crucial for meaningful comparisons between
different materials. The BioPhorum Operations Group (BPOG) has developed a widely adopted
protocol for single-use systems in biopharmaceutical manufacturing.

The BPOG Standardized Extractables Testing Protocol

The BPOG protocol provides a framework for sample preparation, extraction conditions, and
analytical testing. The goal is to generate a comprehensive extractables profile that can be
used for risk assessment.

Key aspects of the BPOG protocol include:

¢ Arange of extraction solvents: To simulate various process fluids, the protocol specifies a set
of model solvents, typically including:

o

Water for Injection (WFI) or purified water

[¢]

Acidic solution (e.g., 0.1 M phosphoric acid)

[¢]

Alkaline solution (e.g., 0.5 N NaOH)

o

A polar organic solvent (e.g., 50% ethanol)

o

A non-polar organic solvent (e.g., hexane)

[¢]

A surfactant solution (e.g., 1% Polysorbate 80)

o Standardized extraction conditions: The protocol defines specific time and temperature
conditions for extraction to simulate worst-case scenarios.
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o Comprehensive analytical techniques: A suite of analytical methods is employed to detect
and identify a wide range of volatile, semi-volatile, and non-volatile organic compounds, as
well as elemental impurities. These typically include:

o Gas Chromatography-Mass Spectrometry (GC-MS): For volatile and semi-volatile organic
compounds.

o Liquid Chromatography-Mass Spectrometry (LC-MS): For non-volatile organic
compounds.

o Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): For elemental impurities.

Below is a generalized workflow for extractables testing based on the BPOG
recommendations.

A generalized workflow for extractables testing.

Logical Relationship between Extractables and
Leachables

It is important to understand the relationship between extractables and leachables to conduct a
proper risk assessment. The following diagram illustrates this relationship.
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Relationship between extractables and leachables.

Conclusion

The selection of TPE tubing for biopharmaceutical applications requires a thorough evaluation
of its leachables and extractables profile. While C-Flex® remains a widely used and well-
characterized option, several alternative TPE tubings are available with their own distinct
performance and extractable characteristics.

The adoption of standardized testing protocols, such as the one developed by BPOG, is a
positive step towards enabling more direct and meaningful comparisons between different
products. However, end-users should always request and critically evaluate the specific
extractables data from the manufacturer for the particular tubing formulation and sterilization
method they intend to use. A comprehensive risk assessment should be performed based on
the specific process conditions and drug product formulation to ensure product quality and
patient safety. This guide serves as a starting point for researchers and drug development
professionals to navigate the complex landscape of leachables and extractables testing for
TPE tubing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1167309#leachables-and-extractables-
testing-of-c-flex]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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